Cas no 1782276-43-0 (3-aminothietane-3-carboxamide)

• Product Name: 3-aminothietane-3-carboxamide
• CAS No: 1782276-43-0
• MF: C₄H₈N₂OS
• MW: 132.184119224548
• CID: 5103060
• Update Time: 2026-03-03

3-aminothietane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thietanecarboxamide, 3-amino-
• 3-aminothietane-3-carboxamide

• Inchi： 1S/C4H8N2OS/c5-3(7)4(6)1-8-2-4/h1-2,6H2,(H2,5,7)
• InChI Key： VWWARWUDCZBZHA-UHFFFAOYSA-N
• SMILES： S1CC(N)(C(N)=O)C1

Additional information on 3-aminothietane-3-carboxamide

3-Aminothietane-3-Carboxamide (CAS No. 1782276-43-0): An Overview of a Promising Compound in Medicinal Chemistry

3-Aminothietane-3-carboxamide (CAS No. 1782276-43-0) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its thietane ring and carboxamide functional group, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The thietane ring, a four-membered cyclic sulfide, is known for its structural rigidity and unique electronic properties. These characteristics contribute to the compound's stability and reactivity, making it an attractive scaffold for drug design. The carboxamide functional group, on the other hand, is a common moiety in many biologically active molecules, often involved in hydrogen bonding and other non-covalent interactions that are crucial for biological activity.

Recent studies have highlighted the potential of 3-aminothietane-3-carboxamide in various therapeutic areas. One notable application is its use as a prodrug for the delivery of therapeutic agents. Prodrugs are inactive compounds that are converted into their active forms within the body, often through enzymatic processes. The thietane ring in 3-aminothietane-3-carboxamide can be designed to undergo specific cleavage by enzymes, releasing the active drug at the desired site of action. This approach can enhance the bioavailability and reduce the side effects of the drug.

In addition to its prodrug potential, 3-aminothietane-3-carboxamide has shown promise as an antimicrobial agent. A study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity against a range of bacterial strains, including multidrug-resistant pathogens. The thietane ring's ability to disrupt bacterial cell membranes and inhibit essential enzymes makes it a valuable scaffold for developing new antimicrobial drugs.

The compound's antiviral properties have also been explored. Research conducted at the National Institutes of Health (NIH) found that certain derivatives of 3-aminothietane-3-carboxamide can inhibit viral replication by interfering with key viral enzymes. This makes it a potential candidate for the treatment of viral infections, including those caused by RNA viruses such as influenza and coronaviruses.

Another area of interest is the compound's anti-inflammatory effects. Inflammation is a complex biological response to injury or infection, and chronic inflammation is associated with various diseases, including arthritis and cardiovascular disease. Studies have shown that 3-aminothietane-3-carboxamide can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and chemokines. This property makes it a promising candidate for developing anti-inflammatory drugs with fewer side effects compared to existing treatments.

The synthesis of 3-aminothietane-3-carboxamide has been optimized using modern synthetic techniques, ensuring high yields and purity. Various methods have been reported in the literature, including catalytic hydrogenation and nucleophilic substitution reactions. These synthetic routes provide flexibility in modifying the compound's structure to enhance its pharmacological properties or improve its solubility and bioavailability.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of 3-aminothietane-3-carboxamide. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models, which will provide valuable insights into its potential as a therapeutic agent.

In conclusion, 3-aminothietane-3-carboxamide (CAS No. 1782276-43-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting candidate for further research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.